Cas no 820216-69-1 (Benzoic acid, 3,5-bis[[3,5-bis(dodecyloxy)benzoyl]amino]-4-methyl-)

• Product name: Benzoic acid, 3,5-bis[[3,5-bis(dodecyloxy)benzoyl]amino]-4-methyl-
• CAS No: 820216-69-1
• MF: C₇₀H₁₁₄N₂O₈
• MW: 1111.66278219223
• CID: 701263
• PubChem ID: 71420489

Benzoic acid, 3,5-bis[[3,5-bis(dodecyloxy)benzoyl]amino]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-bis[[3,5-bis(dodecyloxy)benzoyl]amino]-4-methyl-
• 3,5-bis[(3,5-didodecoxybenzoyl)amino]-4-methylbenzoic acid
• 820216-69-1
• 3,5-BIS[3,5-BIS(DODECYLOXY)BENZAMIDO]-4-METHYLBENZOIC ACID
• DTXSID00839675

• Inchi： InChI=1S/C70H114N2O8/c1-6-10-14-18-22-26-30-34-38-42-46-77-62-50-59(51-63(56-62)78-47-43-39-35-31-27-23-19-15-11-7-2)68(73)71-66-54-61(70(75)76)55-67(58(66)5)72-69(74)60-52-64(79-48-44-40-36-32-28-24-20-16-12-8-3)57-65(53-60)80-49-45-41-37-33-29-25-21-17-13-9-4/h50-57H,6-49H2,1-5H3,(H,71,73)(H,72,74)(H,75,76)
• InChI Key： PCRRRACEAOQBKJ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCOC1=CC(=CC(=C1)C(=O)NC2=CC(=CC(=C2C)NC(=O)C3=CC(=CC(=C3)OCCCCCCCCCCCC)OCCCCCCCCCCCC)C(=O)O)OCCCCCCCCCCCC

Computed Properties

• Exact Mass: 1110.85751860g/mol
• Monoisotopic Mass: 1110.85751860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 80
• Rotatable Bond Count: 53
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 25.7
• Topological Polar Surface Area: 132Ų